![molecular formula C14H17N5O2 B2656927 N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)cyclobutanecarboxamide CAS No. 1209874-04-3](/img/structure/B2656927.png)
N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)cyclobutanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)cyclobutanecarboxamide is a useful research compound. Its molecular formula is C14H17N5O2 and its molecular weight is 287.323. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Studies have detailed the synthesis and characterization of pyrazole and pyrimidine derivatives, indicating their importance in chemical research for identifying new compounds with potential biological activities. For example, the synthesis and analytical characterization of novel pyrazole derivatives, including their differentiation from regioisomers and identification of by-products, highlight the complexity and the necessity for accurate characterization in research chemicals (McLaughlin et al., 2016).
Biological Evaluation
Pyrazolopyrimidine derivatives have been synthesized and evaluated for their biological activities, such as anticancer and anti-inflammatory properties. A study on novel pyrazolopyrimidines derivatives assessed their cytotoxic and 5-lipoxygenase inhibition activities, demonstrating the potential of such compounds in developing therapeutic agents (Rahmouni et al., 2016).
Metabolism and Stability Studies
Research into the metabolism and thermal stability of synthetic cannabinoids with pyrazole components provides insight into their pharmacokinetics and potential toxicological profiles. Such studies are crucial for understanding how these compounds are processed by the body and their stability under various conditions (Franz et al., 2017).
Novel Syntheses Approaches
Innovative syntheses of pyrazolo[3,4-d]pyrimidine ribonucleosides with significant biological activity have been reported, showcasing methods to create new molecules that could serve as templates for drug development. These efforts underscore the versatility of pyrazole and pyrimidine scaffolds in medicinal chemistry (Petrie et al., 1985).
Imaging and Diagnostic Applications
The development of PET agents based on pyrazolopyrimidine derivatives for imaging specific enzymes in neuroinflammation illustrates the potential of these compounds in diagnostic applications. Such research contributes to the advancement of non-invasive imaging techniques for medical diagnostics (Wang et al., 2018).
Properties
IUPAC Name |
N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]cyclobutanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N5O2/c1-8-7-12(20)17-14(15-8)19-11(6-9(2)18-19)16-13(21)10-4-3-5-10/h6-7,10H,3-5H2,1-2H3,(H,16,21)(H,15,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFNZRABZGHFYMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.